Cas no 122113-84-2 ((2-chloro-1-benzofuran-3-yl)methyl(methyl)amine)

• Product Name: (2-chloro-1-benzofuran-3-yl)methyl(methyl)amine
• CAS No: 122113-84-2
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• CID: 5765476
• PubChem ID: 82704880
• Update Time: 2025-10-31

(2-chloro-1-benzofuran-3-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 122113-84-2
• AKOS021022612
• [(2-chloro-1-benzofuran-3-yl)methyl](methyl)amine
• EN300-1966870
• (2-chloro-1-benzofuran-3-yl)methyl(methyl)amine

• Inchi： 1S/C10H10ClNO/c1-12-6-8-7-4-2-3-5-9(7)13-10(8)11/h2-5,12H,6H2,1H3
• InChI Key： QWCJGQAVFLMTSM-UHFFFAOYSA-N
• SMILES： ClC1=C(CNC)C2C=CC=CC=2O1

Computed Properties

• Exact Mass: 195.0450916g/mol
• Monoisotopic Mass: 195.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.2Ų

Additional information on (2-chloro-1-benzofuran-3-yl)methyl(methyl)amine

Compound Introduction: (2-chloro-1-benzofuran-3-yl)methyl(methyl)amine and CAS No. 122113-84-2

In the realm of pharmaceutical chemistry, the compound identified by the CAS number 122113-84-2 and the product name (2-chloro-1-benzofuran-3-yl)methyl(methyl)amine represents a fascinating molecule with significant potential in drug discovery and development. This compound, featuring a benzofuran core substituted with a chloro group at the 2-position and an amine functional group at the 3-position, has garnered attention due to its structural features and biological activities. The benzofuran scaffold is a well-known pharmacophore in medicinal chemistry, often found in natural products and synthetic drugs, while the presence of a chloro substituent can enhance binding affinity to biological targets.

The amine moiety in (2-chloro-1-benzofuran-3-yl)methyl(methyl)amine provides a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological properties. This compound has been explored in various research settings, particularly in the development of novel therapeutic agents targeting neurological disorders, inflammatory conditions, and infectious diseases. The structural motif of this molecule is reminiscent of several FDA-approved drugs, suggesting its potential as a lead compound or intermediate in the synthesis of new medicines.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry due to their diverse biological activities. For instance, compounds analogous to (2-chloro-1-benzofuran-3-yl)methyl(methyl)amine have been reported to exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways. Additionally, some derivatives have shown promise as antiviral agents, particularly against RNA viruses by interfering with viral replication mechanisms.

The chloro substituent at the 2-position of the benzofuran ring is particularly noteworthy, as it can modulate electronic properties and influence interactions with biological targets. In virtual screening campaigns, molecules containing this moiety have often been identified as hits against various protein targets, including kinases and transcription factors. This has spurred interest in synthesizing libraries of related compounds to explore their pharmacological profiles further.

In terms of synthetic methodology, (2-chloro-1-benzofuran-3-yl)methyl(methyl)amine can be prepared through multi-step organic transformations starting from commercially available precursors. One common approach involves the Friedel-Crafts alkylation of chlorobenzene derivatives followed by functional group interconversion to introduce the benzofuran core. Subsequent substitution reactions can then be employed to install the amine group at the desired position. Advances in catalytic methods have also enabled more efficient synthetic routes, reducing reaction times and improving yields.

The biological evaluation of this compound has revealed intriguing properties that warrant further investigation. In cell-based assays, preclinical data suggest that derivatives of (2-chloro-1-benzofuran-3-yl)methyl(methyl)amine may possess neuroprotective effects by modulating neurotransmitter release or receptor activity. These findings are particularly exciting given the growing interest in developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Furthermore, computational studies using molecular modeling techniques have provided insights into how this compound interacts with its target proteins. By analyzing binding poses and energetics, researchers can optimize its structure to enhance potency and selectivity. These computational approaches are increasingly integral to drug discovery pipelines, allowing for rapid screening of large compound libraries and identification of promising candidates for experimental validation.

The role of heterocyclic compounds like benzofurans in medicinal chemistry continues to expand as new synthetic strategies are developed and our understanding of their biological activities deepens. The versatility of the benzofuran scaffold allows for diverse modifications at multiple positions, enabling chemists to fine-tune pharmacological properties for specific therapeutic applications. As such, compounds like (2-chloro-1-benzofuran-3-yl)methyl(methyl)amine represent valuable building blocks for future drug development efforts.